Cas no 1361834-53-8 (2-(3,5-Dichlorophenyl)-5-fluoropyridine-4-acetonitrile)

• Product Name: 2-(3,5-Dichlorophenyl)-5-fluoropyridine-4-acetonitrile
• CAS No: 1361834-53-8
• MF: C₁₃H₇Cl₂FN₂
• MW: 281.11248421669
• CID: 4912876
• Update Time: 2025-05-24

2-(3,5-Dichlorophenyl)-5-fluoropyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-Dichlorophenyl)-5-fluoropyridine-4-acetonitrile

• Inchi： 1S/C13H7Cl2FN2/c14-10-3-9(4-11(15)6-10)13-5-8(1-2-17)12(16)7-18-13/h3-7H,1H2
• InChI Key： ASGUXWDRFUWNJR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C=C(CC#N)C(=CN=1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 320
• XLogP3: 3.5
• Topological Polar Surface Area: 36.7

Additional information on 2-(3,5-Dichlorophenyl)-5-fluoropyridine-4-acetonitrile

2-(3,5-Dichlorophenyl)-5-fluoropyridine-4-acetonitrile: A Comprehensive Overview

2-(3,5-Dichlorophenyl)-5-fluoropyridine-4-acetonitrile (CAS No. 1361834-53-8) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, belonging to the class of pyridine derivatives, exhibits unique electronic and structural properties due to its fluorinated aromatic system and acetonitrile group. Recent advancements in synthetic methodologies have enabled the precise synthesis of this compound, making it a valuable tool for researchers exploring novel drug candidates and advanced materials.

The molecular structure of 2-(3,5-Dichlorophenyl)-5-fluoropyridine-4-acetonitrile is characterized by a pyridine ring substituted with a dichlorophenyl group at position 2, a fluorine atom at position 5, and an acetonitrile group at position 4. This substitution pattern imparts distinct electronic effects, which are crucial for its reactivity and biological activity. The presence of chlorine atoms on the phenyl ring introduces electron-withdrawing effects, while the fluorine atom at position 5 enhances the compound's stability and lipophilicity. The acetonitrile group further contributes to the molecule's versatility by providing a site for potential functionalization or interaction with biological targets.

Recent studies have highlighted the potential of 2-(3,5-Dichlorophenyl)-5-fluoropyridine-4-acetonitrile as a lead compound in drug discovery programs targeting various therapeutic areas. For instance, researchers have explored its role as a kinase inhibitor, where its unique electronic profile allows for selective binding to specific protein targets. Additionally, the compound has shown promise in modulating cellular signaling pathways associated with cancer and inflammatory diseases. These findings underscore the importance of understanding the molecular mechanisms underlying its bioactivity.

In terms of synthesis, the preparation of 2-(3,5-Dichlorophenyl)-5-fluoropyridine-4-acetonitrile involves a multi-step process that typically begins with the synthesis of intermediates such as dichlorobenzene derivatives and pyridine precursors. Advanced techniques like Suzuki coupling and nucleophilic substitution have been employed to achieve high yields and purity levels. The development of scalable synthetic routes has further facilitated its use in large-scale research and industrial applications.

The application of 2-(3,5-Dichlorophenyl)-5-fluoropyridine-4-acetonitrile extends beyond pharmaceuticals into materials science. Its ability to form stable coordination complexes with metal ions has made it a candidate for use in catalysis and optoelectronic devices. For example, recent research has demonstrated its utility as a ligand in transition metal-catalyzed reactions, where it enhances catalytic efficiency by stabilizing reactive intermediates.

Moreover, the compound's electronic properties make it an attractive candidate for use in organic electronics. Its ability to act as an electron-deficient acceptor material has been explored in the context of organic photovoltaic devices (OPVs), where it can facilitate charge separation and improve device performance. These applications highlight the versatility of 2-(3,5-Dichlorophenyl)-5-fluoropyridine-4-acetonitrile across diverse scientific disciplines.

Looking ahead, ongoing research is focused on optimizing the properties of 2-(3,5-Dichlorophenyl)-5-fluoropyridine-4-acetonitrile through structural modifications. For instance, researchers are investigating the impact of substituent variations on its electronic properties and bioavailability. Such studies are expected to pave the way for the development of next-generation compounds with enhanced efficacy and reduced side effects.

In conclusion, 2-(3,5-Dichlorophenyl)-5-fluoropyridine-4-acetonitrile (CAS No. 1361834-53-8) stands as a testament to the ingenuity of modern chemical synthesis and its potential to address pressing challenges in medicine and technology. As research continues to uncover new applications for this compound, its role as a cornerstone in interdisciplinary scientific endeavors is likely to grow even further.